Cas no 99-72-9 (2-(4-methylphenyl)propanal)

• Product Name: 2-(4-methylphenyl)propanal
• CAS No: 99-72-9
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00072170
• CID: 81809
• PubChem ID: 60990
• Update Time: 2025-10-29

2-(4-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-p-tolylpropionaldehyde
• p-methylhydratropaldehyde
• 2-(4'-methylphenyl)propionaldehyde
• 2-p-tolylpropan-1-ol
• 2-p-tolylpropanal
• 2-p-Tolyl-propionaldehyd
• 2-p-tolyl-propionaldehyde
• Benzeneethanol,4-dimethyl
• p-Cymen-9-ol
• 2-(p-tolyl)-propionaldehyd
• 2-(p-methylphenyl)propionaldehyde
• 2-(p-tolyl)propanal
• 2-(p-tolyl)propionaldehyde
• 2-(4-methylphenyl)propanal

• MDL： MFCD00072170
• Inchi： 1S/C10H12O/c1-8-3-5-10(6-4-8)9(2)7-11/h3-7,9H,1-2H3
• InChI Key： JTZWVKUZBNHSSW-UHFFFAOYSA-N
• SMILES： CC(C1C=CC(C)=CC=1)C=O

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 0.9835 g/cm3 (20 ºC)
• Boiling Point: 221-222 ºC
• Flash Point: 101.0±10.2 ºC,
• Refractive Index: 1.5132 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.5 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.29740
• FEMA: 3078 | 2-(P-TOLYL)PROPIONALDEHYDE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids